4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide

• IUPAC Name: N'-(4-methoxybenzoyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carbohydrazide
• InChI: InChI=1S/C21H25N3O5S/c1-15-3-9-19(10-4-15)30(27,28)24-13-11-17(12-14-24)21(26)23-22-20(25)16-5-7-18(29-2)8-6-16/h3-10,17H,11-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: SMWSZVWWMZXBBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol
• CAS No.: 478030-13-6

Description

4-methoxy-N'-[1-(4-methylbenzenesulfonyl)piperidine-4-carbonyl]benzohydrazide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Antioxidant, Antitumor, and Antimicrobial Activities

The synthesis of related compounds, such as 4-methyl-N'-(3-alkyl-2r,6c-diarylpiperidin-4-ylidene)-1,2,3-thiadiazole-5-carbohydrazides, has shown significant antioxidant, antitumor, and antimicrobial activities. These compounds with methoxy and methyl substitutions demonstrated excellent free radical scavenging effects. The study indicates the potential of these compounds in developing potent antitumor and antimicrobial agents (Paulrasu et al., 2014).

Structural Elucidation

Research focused on the structural elucidation of compounds like N'-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, related to the compound of interest, has been conducted. These studies are essential for understanding the chemical and physical properties of these compounds, which can be critical for their potential applications in various fields (Alotaibi et al., 2018).

DNA Binding and Biological Activities

Studies on Schiff base compounds, including those derived from N'-(4-methoxybenzoyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carbohydrazide, have shown remarkable activities in areas such as antibacterial, antifungal, antioxidant, cytotoxic, and enzymatic activities. These compounds have also demonstrated significant binding propensity towards DNA, indicating potential therapeutic applications (Sirajuddin et al., 2013).

Corrosion Inhibition

Research into the corrosion protection behavior of related carbohydrazide-pyrazole compounds on materials like mild steel in acidic solutions has been conducted. These studies are vital for understanding the protective properties of these compounds and their potential industrial applications (Paul et al., 2020).

Analgesic Profile

Studies on novel N-containing heterocycle derivatives, including arylidene 3-phenyl-1,2,4-oxadiazole-5-carbohydrazides, have explored their analgesic properties. This research provides insights into the potential therapeutic uses of these compounds for pain management (Leite et al., 1999).

Density Functional Theory Modeling

Density Functional Theory (DFT) modeling and Monte Carlo simulations have been used to study the inhibition performance of some carbohydrazide Schiff bases for steel corrosion. This research contributes to understanding the molecular basis of the corrosion inhibition properties of these compounds (Obot et al., 2016).